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Chemical Profile of Propylcyclopentane

Get Quote

Propylcyclopentane (CsHz1s) is a clear, colorless, mobile, and flammable liquid with an ether-like odor [1].

Its key physical properties are summarized in the table below.

Property

Value

Molecular Formula
Molecular Weight
Melting Point
Boiling Point
Density

Solubility in Water

Vapor Pressure

log Kow

CsHis [1]

112.22 g/mol [1]

-117.3 °C [1]

131 °C [1]

0.77633 g/cm3 at 20 °C [1]

2.04 mg/kg at 25 °C [1]

12.3 mmHg at 25 °C [1]

3.63 [1]
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Protocol 1: Vapor Phase Nitration

This protocol is adapted from a 1960 study on the vapor-phase nitration of cyclopentane hydrocarbons [2].

Reaction Overview and Optimization

Nitration of propylcyclopentane with concentrated nitric acid (68%) in the vapor phase yields a mixture of

secondary and tertiary nitro compounds [2]. The optimal conditions for maximum yield are summarized

below.

Reaction Parameter

Optimum Condition

Effect on Yield

Temperature

Molar Ratio (Hydrocarbon :

HNO:3)

Contact Time

Nitro Compound Yield

Product Ratio (Secondary :

Tertiary)

385 °C

21:1t025:1

1.2 - 1.3 seconds

Up to 76% (on hydrocarbon

consumed)

~40 : 1 (at 385 °C)

Detailed Experimental Procedure

Materials:

Yield decreases above ~390 °C due
to pyrolysis [2].

Lower ratios can lower yield [2].

Shorter or longer times can reduce

efficiency [2].

[2]

Ratio is temperature-dependent [2].

e Hydrocarbon: Propylcyclopentane, synthesized and purified [2].

¢ Nitrating Agent: Concentrated (68%) Nitric Acid (HNO3) [2].

e Apparatus: Vapor-phase nitration reactor system.

Method:
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e Feed Preparation: Vaporize propylcyclopentane and nitric acid separately.
¢ Reaction: Introduce the vaporized feeds into a heated reactor. Maintain conditions at:
o Temperature: 385 °C
o Molar Ratio (Propylcyclopentane : HNOs): 2.5: 1
o Contact Time: 1.2 - 1.3 seconds [2]
¢ Product Collection: Condense the effluent gas stream to collect liquid nitro products.
e Separation & Analysis: Separate the nitro compounds from the reaction mixture. The original study
used methods described in prior work to analyze composition and calculate yields [2].

Reaction Workflow

The following diagram illustrates the vapor phase nitration process.

Propylcyclopentane Crude Nitro

(Liquid) Compounds
T Vaporization & Reactor Product —
. —> . —> .
o : > Mixing (385 °C, 1.3 sec) Condensation —
Nitric Acid 68% Unreacted
(Liquid) Materials

Click to download full resolution via product page

Protocol 2: Oxidation and Combustion Kinetics

While a direct oxidation protocol for propylcyclopentane was not located, insights can be drawn from

studies on similar cycloalkanes and combustion kinetics.

Liquid Phase Oxidation (Inferred from Cyclopentane)

A patent describes a method for oxidizing cyclopentane to cyclopentanol and cyclopentanone, which may be

adaptable for propylcyclopentane [3].

Inferred Procedure:

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s793528?utm_src=pdf-body
https://www.smolecule.com/products/s793528?utm_src=pdf-body
https://archive.org/stream/DTIC_ADA365744/DTIC_ADA365744_djvu.txt
https://archive.org/stream/DTIC_ADA365744/DTIC_ADA365744_djvu.txt
https://www.smolecule.com/products/s793528?utm_src=pdf-body-img
https://www.smolecule.com/products/s793528?utm_src=pdf-body
https://www.smolecule.com/products/s793528?utm_src=pdf-body
https://patents.google.com/patent/CN105237355A/en
https://www.smolecule.com/products/s793528?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

¢ Reaction Setup: Charge a reactor with propylcyclopentane and a catalyst. For cyclopentane, a
catalyst of general formula Co(_x)M(_y)O(_z) (where M = Mn, Ce, Zr, Ni, Cu, Cr, Fe, Zn, or a

halogen) is used [3].

¢ Oxidation: Introduce an oxygen-containing gas (e.g., air) into the liquid phase. Maintain pressure
between 0.5 - 2.5 MPa and temperature between 150 - 180 °C [3].

¢ Product Separation: After reaction, separate the oxidation products (expected to be alcohols and
ketones) from the catalyst and unreacted hydrocarbon via distillation [3].

Hydrogen Abstraction by H Atoms (Combustion Context)

A 2023 kinetic study on similar long-chain alkylcyclohexanes (n-propylcyclohexane) provides relevant data

for H-abstraction, a critical initial step in oxidation/combustion [4].

Reaction Site

Kinetic Behavior

Tertiary Carbon (side
chain)

Secondary Carbon
(ring)

Primary Carbon (side
chain)

Implication

Has the lowest activation energy for H-abstraction [4].

Exhibits higher activation energy compared to tertiary sites [4].

Has the highest activation energy for H-abstraction [4].

At combustion temperatures, H-atom abstraction favors tertiary sites on the
propyl side chain [4].

Important Safety and Handling Notes

e Flammability: Propylcyclopentane is a highly flammable liquid. Use away from ignition sources and
in a well-ventilated area or fume hood [1].

e High-Temperature Hazards: The nitration protocol operates at high temperatures (>300 °C). Use
appropriate personal protective equipment (PPE) and engineering controls.

e Corrosive Chemicals: Concentrated nitric acid is highly corrosive and a strong oxidizer. Handle with
extreme care using suitable PPE.
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Research Applications and Pathways

Propylcyclopentane serves as a model compound in fuel chemistry [4] [5] and is used in organic synthesis

[1]. The following diagram summarizes its studied reaction pathways.

Propylcyclopentane

Pt-KL Zeolite
482°C

Primary Reaction Pathways

Nitration Oxidation Combustion & Hydrogenolysis
(Vapor Phase) (Liquid Phase) Pyrolysis (on Pt Catalyst)

Nitro Products Oxygenates .
(Sec. & Tert. CBH15NO2) (Alcohols, Ketones) Radicals, CO2, H20

Click to download full resolution via product page

> Note on Hydrogenation: A specific protocol for the hydrogenation of propylcyclopentane was not found
in the current search results. Based on its structure, standard catalytic hydrogenation conditions (Hz gas,
catalyst like Pt, Pd, Ni, elevated temperature/pressure) should be applicable to convert it to
propylcyclopentane (fully saturated). It is recommended to consult general organic synthesis resources for

established alkene hydrogenation methods.

Need Custom Synthesis?
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References

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s793528?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0016236123019622
https://www.academia.edu/6356841/Carbon14_tracer_study_of_the_conversion_of_labeled_n_propylcyclopentane_during_n_octane_aromatization_with_a_Pt_zeolite_L_catalyst
https://www.taylorfrancis.com/chapters/mono/10.1201/9781420009132-348/propylcyclopentane-john-montgomery
https://www.smolecule.com/products/s793528?utm_src=pdf-body-img
https://www.smolecule.com/products/s793528?utm_src=pdf-body
https://www.smolecule.com/products/s793528?utm_src=pdf-body
https://www.smolecule.com/products/s793528?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s793528?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

1. | 348 | v4 | Groundwater Chemicals Desk... PROPYLCYCLOPENTANE [taylorfrancis.com]

2. Full text of "DTIC ADA365744: Investigation of the Vapor Phase..." [archive.org]

3. CN105237355A - Preparation method for... - Google Patents [patents.google.com]

4. Kinetic study of hydrogen abstraction reactions from n- ... [sciencedirect.com]

5. (PDF) Carbon14 tracer study of the conversion of labeled... [academia.edu]

To cite this document: Smolecule. [propylcyclopentane hydrogenation nitration oxidation reactions].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b793528#propylcyclopentane-hydrogenation-nitration-

oxidation-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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